Cas no 61-82-5 (1H-1,2,4-Triazol-3-amine)

1H-1,2,4-Triazol-3-amine Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine
• 1,2,4-TRIAZOL-3-AMINE
• 1H-1,2,4-TRIAZOL-3-YLAMINE
• 3-AMINO-1,2,4-TRIAZOLE
• 3-AMINO-1H-1,2,4-TRIAZOLE
• 3-AT
• AKOS MSC-0735
• AMIGOL(R)
• amino-1,2,4-triazole
• Amino-s-triazole
• AMINOTRIAZOLE
• AMITROL
• AMITROLE(R)
• AMIZOLE
• AMIZOL(R)
• ATA(R)
• AURORA KA-678
• AZOLAN
• CYTROL(R)
• 1H-1,2,4-Triazole-3-amine
• 3-Amino-1,2,4-triazole (Amitrole)
• 3-Amino-1.2.4-Triazole
• 4H-1,2,4-TRIAZOL-3-AMINE
• Aminotriazole Solution
• Amitrole (ATA)
• Triazol-3-amine
• 3-amino-1,2,4-triazol
• 3-amino-s-triazole
• Amerol
• Amizol
• Cytrol
• diurol
• Emisol
• Vorox
• Amitrole
• 2H-[1,2,4]Triazol-3-ylamine
• +Expand

• MDL： MFCD00982302
• InChIKey： KLSJWNVTNUYHDU-UHFFFAOYSA-N
• Inchi： 1S/C2H4N4/c3-6-2-1-4-5-6/h1-2H,3H2
• SMILES： C1=NC(=N)NN1
• BRN： 107687

Computed Properties

• Exact Mass: 84.04360
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 84.043596
• Heavy Atom Count: 6
• Complexity: 44.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 67.6

Experimental Properties

• LogP: -0.42690
• PSA: 56.73000
• Merck: 489
• Refractive Index: 1.6260 (estimate)
• Water Partition Coefficient: 280 g/L (20 ºC)
• Boiling Point: 144.35°C (rough estimate)
• Melting Point: 150-153 °C (lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 101.9°C
• Solubility: 280g/l
• Color/Form: White to Yellow Solid
• PH: 6.4-7.4 (100g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with iron, copper, aluminium, acids, alkalies, strong oxidizing agents, acid chlorides, acid anhydrides. Forms chelates with some metals. Moisture sensitive.
• Solubility: Soluble in water, methanol, ethanol and chloroform, insoluble in ether and acetone.
• Density: 1.138

1H-1,2,4-Triazol-3-amine Security Information

• Symbol: GHS08 GHS09
• RTECS：XZ3850000
• WGK Germany：2
• Safety Term：S13;S36/37;S61
• Safety Instruction： S13-S36/37-S61
• Risk Phrases：R48/22; R51/53; R63
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Statement： H361d,H373,H411
• Warning Statement： P273,P281
• Prompt：dangerous
• Storage Condition：−20°C
• PackingGroup：III
• Risk Phrases： 63-48/22-51/53
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 in mice, rats (g/kg): 14.7, 25.0 orally (Krller)
• HazardClass：9

1H-1,2,4-Triazol-3-amine Customs Data

• HS CODE：29339990
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%